3,3-bis(2-methylpropyl)-1-[2-(trifluoromethyl)phenyl]urea

• IUPAC Name: 1,1-bis(2-methylpropyl)-3-[2-(trifluoromethyl)phenyl]urea
• InChI: InChI=1S/C16H23F3N2O/c1-11(2)9-21(10-12(3)4)15(22)20-14-8-6-5-7-13(14)16(17,18)19/h5-8,11-12H,9-10H2,1-4H3,(H,20,22)
• InChI Key: JFPINGXYWRSDCR-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CN(CC(C)C)C(=O)NC1=CC=CC=C1C(F)(F)F
• Molecular Formula: C16H23F3N2O
• Molecular Weight: 316.36 g/mol

Description

3,3-bis(2-methylpropyl)-1-[2-(trifluoromethyl)phenyl]urea is a synthetic urea derivative of interest in chemical and pharmaceutical research. Urea compounds, particularly those featuring the trifluoromethyl group , are significant in medicinal chemistry due to their potential to modulate the biological activity and metabolic stability of candidate molecules . The trifluoromethyl group is a common lipophilic moiety found in numerous approved drugs across various therapeutic areas, and its incorporation into aromatic systems is known to influence the electronic properties of the molecule and enhance binding affinity to protein targets through multipolar interactions . While the specific biological profile of this compound is under investigation, structurally related aryl-urea derivatives have demonstrated a range of promising pharmacological activities in scientific studies. Recent research on novel urea derivatives has highlighted their potential as antimicrobial and anticancer agents . Some such compounds have shown efficacy against human cancer cell lines, with studies indicating that their mechanism may involve the down-regulation of key cancer-related genes . This compound is provided For Research Use Only and is not intended for diagnostic or therapeutic applications.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3,3-bis(2-methylpropyl)-1-[2-(trifluoromethyl)phenyl]urea typically involves the reaction of 2-(trifluoromethyl)aniline with isocyanates under controlled conditions. The reaction is carried out in an inert atmosphere, often using solvents like dichloromethane or toluene. The reaction temperature is maintained between 0°C and 25°C to ensure optimal yield and purity of the product.

Industrial Production Methods

In an industrial setting, the production of this compound may involve continuous flow reactors to enhance efficiency and scalability. The use of catalysts and optimized reaction conditions can further improve the yield and reduce production costs.

Chemical Reactions Analysis

Types of Reactions

3,3-bis(2-methylpropyl)-1-[2-(trifluoromethyl)phenyl]urea undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using strong oxidizing agents like potassium permanganate or chromium trioxide.

Reduction: Reduction reactions can be carried out using reducing agents such as lithium aluminum hydride or sodium borohydride.

Substitution: The trifluoromethyl and phenyl groups can participate in nucleophilic substitution reactions under appropriate conditions.

Common Reagents and Conditions

Oxidation: Potassium permanganate in acidic medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Nucleophiles like amines or thiols in the presence of a base.

Major Products Formed

Oxidation: Formation of corresponding urea derivatives with oxidized side chains.

Reduction: Formation of amine derivatives.

Substitution: Formation of substituted urea derivatives.

Scientific Research Applications

Medicinal Chemistry

Anticancer Activity
Recent studies have indicated that urea derivatives, including 3,3-bis(2-methylpropyl)-1-[2-(trifluoromethyl)phenyl]urea, exhibit significant anticancer properties. Research has demonstrated that these compounds can inhibit tumor growth by targeting specific cellular pathways involved in cancer progression. For instance, a study published in the European Journal of Medicinal Chemistry highlighted the effectiveness of similar urea compounds in inducing apoptosis in cancer cells through the modulation of signaling pathways .

Antiemetic Properties
The compound has also been investigated for its potential use as an antiemetic agent. Urea derivatives are known to interact with neurokinin receptors, which play a crucial role in the emetic response. This interaction could lead to the development of new therapeutic agents for preventing nausea and vomiting associated with chemotherapy .

Catalysis

Organocatalysis
3,3-bis(2-methylpropyl)-1-[2-(trifluoromethyl)phenyl]urea serves as a valuable organocatalyst in various organic reactions. Its ability to form hydrogen bonds allows it to stabilize transition states effectively, thus enhancing reaction rates. A notable application is its use in promoting Michael additions and other nucleophilic reactions, where it has shown improved yields compared to traditional catalysts .

Case Study: Schreiner's Thiourea
The compound's structural motif is closely related to Schreiner's thiourea, which has been extensively studied for its catalytic applications. Research indicates that urea derivatives can facilitate a wide range of organic transformations by stabilizing reactive intermediates through hydrogen bonding . This has led to advancements in synthetic methodologies and increased interest in their application in green chemistry.

Material Science

Polymer Synthesis
In material science, 3,3-bis(2-methylpropyl)-1-[2-(trifluoromethyl)phenyl]urea has been explored for its role in synthesizing advanced polymeric materials. Its unique chemical properties allow for the modification of polymer matrices, enhancing their thermal stability and mechanical properties. This application is particularly relevant in developing high-performance materials for aerospace and automotive industries.

Data Table: Summary of Applications

Application Area	Specific Use	Key Findings
Medicinal Chemistry	Anticancer Activity	Induces apoptosis in cancer cells
	Antiemetic Properties	Modulates neurokinin receptors for nausea prevention
Catalysis	Organocatalysis	Enhances reaction rates in Michael additions
	Schreiner's Thiourea	Facilitates organic transformations via hydrogen bonding
Material Science	Polymer Synthesis	Improves thermal stability and mechanical properties

Mechanism of Action

The mechanism of action of 3,3-bis(2-methylpropyl)-1-[2-(trifluoromethyl)phenyl]urea involves its interaction with specific molecular targets, such as enzymes or receptors. The trifluoromethyl group enhances the compound’s lipophilicity, allowing it to penetrate biological membranes more effectively. The phenyl group contributes to the compound’s binding affinity to its target, leading to modulation of biological pathways.

Comparison with Similar Compounds

Table 2. Substituent Impact on Properties

Substituent Type	Example Compound	Effect on Properties	Reference
Trifluoromethylphenyl	Target Compound	Enhanced metabolic stability, electron withdrawal
Thiazolylphenyl	8j, 8k	Increased aromaticity, potential bioactivity
2-Methylpropyl (Isobutyl)	Target Compound, MM0002.31	Elevated lipophilicity, steric bulk

Research Findings and Implications

• Synthetic Challenges : The target compound’s branched isobutyl groups may lower yields compared to simpler ureas (e.g., 8j/8k at ~50–55% yields) due to steric effects during coupling .
• Bioactivity Potential: The CF₃ group’s presence aligns with kinase inhibitors (e.g., sorafenib), suggesting possible therapeutic applications, though direct data are lacking .
• Solubility vs. Permeability : The isobutyl chains may improve permeability but reduce aqueous solubility, a trade-off observed in lipophilic pharmaceuticals .

Biological Activity

3,3-bis(2-methylpropyl)-1-[2-(trifluoromethyl)phenyl]urea is a compound that has garnered attention in medicinal chemistry due to its potential biological activities. This article reviews the biological activity of this compound, supported by relevant data tables, case studies, and detailed research findings.

Chemical Structure and Properties

The molecular formula for 3,3-bis(2-methylpropyl)-1-[2-(trifluoromethyl)phenyl]urea can be expressed as:

• Molecular Formula: C13H16F3N2O
• Molecular Weight: 288.28 g/mol

The structure features a urea functional group linked to a trifluoromethyl-substituted phenyl ring and two isopropyl groups, which may influence its biological activity through steric and electronic effects.

Research suggests that compounds with urea functionalities often exhibit diverse biological activities, including:

• Inhibition of Enzymatic Activity: Urea derivatives have been shown to inhibit various enzymes, including carbonic anhydrases and indoleamine 2,3-dioxygenase (IDO1), which are relevant in cancer therapy and metabolic regulation .
• Antimicrobial Properties: Some urea derivatives demonstrate antimicrobial activities against bacteria and fungi, potentially through disruption of cellular functions .

In Vitro Studies

• Enzyme Inhibition:
  • A study evaluated the inhibitory activity of similar urea derivatives on IDO1, revealing that structural modifications significantly affect potency. Compounds with trifluoromethyl groups showed enhanced binding affinity due to improved interactions with the enzyme's active site .
• Antimicrobial Testing:
  • Another investigation tested various urea derivatives against common pathogens such as Staphylococcus aureus and Escherichia coli, demonstrating moderate antimicrobial activity with minimum inhibitory concentrations (MIC) around 250 μg/mL .

Case Study: Anticancer Activity

A specific case study focused on a related compound that exhibited anticancer properties by inhibiting tumor growth in xenograft models. The mechanism was attributed to the compound's ability to modulate immune responses by inhibiting IDO1, leading to increased levels of tryptophan and enhanced T-cell activity against tumors .

Table 1: Summary of Biological Activities

Activity Type	Compound Tested	IC50/MIC Values	Reference
IDO1 Inhibition	3,3-bis(2-methylpropyl)-1-[2-(trifluoromethyl)phenyl]urea	18 nM
Antimicrobial	Various Urea Derivatives	MIC ~250 μg/mL
Tumor Growth Inhibition	Related Urea Derivative	Significant reduction

Q & A

Q. What are the recommended synthetic strategies for preparing 3,3-bis(2-methylpropyl)-1-[2-(trifluoromethyl)phenyl]urea?

• Methodological Answer : Synthesis typically involves multi-step reactions:

• Step 1 : Preparation of the trifluoromethylphenyl isocyanate intermediate via nitration, reduction, and phosgenation of 2-(trifluoromethyl)aniline.
• Step 2 : Reaction with 2-methylpropylamine derivatives under controlled conditions (e.g., THF, 0–5°C, 12–24 hours) to form the urea backbone.
• Step 3 : Purification via column chromatography (silica gel, hexane/ethyl acetate gradient) and characterization by $^1H$/$^{13}C$ NMR and high-resolution mass spectrometry (HRMS) .
• Critical Parameters : Optimize stoichiometry of isocyanate/amine and reaction time to avoid side products like biuret formation.

Q. How can the purity and structural integrity of this compound be validated?

• Methodological Answer :

• Chromatography : Use reverse-phase HPLC (C18 column, acetonitrile/water mobile phase) to assess purity (>95%).
• Spectroscopy : Confirm the urea C=O stretch (~1640–1680 cm$^{-1}$) via FT-IR. $^{19}F$ NMR can verify trifluoromethyl group integrity (δ ~ -60 ppm) .
• X-ray Crystallography : For unambiguous structural confirmation, grow single crystals in ethyl acetate/hexane and refine using SHELXL (space group, R-factor < 5%) .

Advanced Research Questions

Q. What computational approaches are suitable for predicting the bioactivity of this urea derivative?

• Methodological Answer :

• Molecular Docking : Use AutoDock Vina to model interactions with target proteins (e.g., kinases, GPCRs). Focus on the trifluoromethylphenyl group’s hydrophobic interactions and urea’s hydrogen-bonding potential.
• QSAR Modeling : Train models on datasets of urea derivatives with known IC$_{50}$ values (e.g., kinase inhibitors) to predict binding affinity .
• MD Simulations : Perform 100-ns simulations in GROMACS to assess stability of ligand-protein complexes (RMSD < 2 Å) .

Q. How can researchers resolve contradictions in reported biological activity data for similar urea derivatives?

• Methodological Answer :

• Meta-Analysis : Compare assay conditions (e.g., cell lines, incubation times) across studies. For example, trifluoromethyl-substituted ureas show variable IC$_{50}$ in MCF-7 vs. HEK293 cells due to membrane permeability differences .
• Counter-Screening : Test the compound against off-target receptors (e.g., hERG channels) to rule out non-specific effects. Use patch-clamp electrophysiology for ion channel profiling .
• Structural Analogues : Synthesize and test derivatives lacking the 2-methylpropyl groups to isolate the role of steric bulk in activity .

Q. What strategies mitigate degradation of this compound during long-term stability studies?

• Methodological Answer :

• Storage Conditions : Store at -20°C in amber vials under argon to prevent hydrolysis of the urea moiety.
• Accelerated Stability Testing : Use LC-MS to monitor degradation products under stress conditions (40°C, 75% RH, 1 month). Common degradation pathways include cleavage of the urea bond or oxidation of the trifluoromethyl group .
• Stabilizers : Add antioxidants (e.g., BHT, 0.01% w/v) to formulations for in vitro assays .

Method Development Questions

Q. How can crystallographic data for this compound be leveraged to improve drug design?

• Methodological Answer :

• Electron Density Maps : Analyze SHELXL-refined structures to identify key intermolecular interactions (e.g., π-π stacking between aryl groups).
• Hirshfeld Surface Analysis : Quantify contact contributions (e.g., H-bonding vs. van der Waals) to guide solubility optimization .
• Polymorph Screening : Use solvent-drop grinding to discover stable crystalline forms with enhanced bioavailability .

Q. What in vitro assays are most effective for evaluating the compound’s kinase inhibition potential?

• Methodological Answer :

• Kinase Profiling : Use a panel of 50+ kinases (e.g., EGFR, VEGFR2) with ADP-Glo™ assays. Normalize activity to staurosporine controls.
• Cellular Assays : Measure phospho-kinase levels via Western blot (e.g., p-ERK in A549 cells) after 24-hour treatment .
• Selectivity Index : Calculate IC$_{50}$ ratios for target vs. non-target kinases to assess specificity .

Data Interpretation and Optimization

Q. How should researchers address low yields in the final coupling step of synthesis?

• Methodological Answer :

• Reagent Optimization : Replace DMF with dichloromethane to reduce carbamate side products.
• Catalysis : Add DMAP (5 mol%) to accelerate isocyanate-amine coupling.
• Workup : Extract unreacted starting materials with 1M HCl before purification .

Q. What analytical techniques validate the compound’s stability in biological matrices?

• Methodological Answer :

• Plasma Stability : Incubate with human plasma (37°C, 24 hours) and quantify parent compound via LC-MS/MS.
• Microsomal Assays : Use liver microsomes + NADPH to assess metabolic degradation (t$_{1/2}$ > 60 minutes preferred) .